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Compound of Interest

Compound Name: 2-Hydroxyacetamide

Cat. No.: B1193895 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Hydroxyacetamide. Adherence

to these procedures is vital for ensuring personal safety and regulatory compliance.

Hazard Identification and Safety Summary
2-Hydroxyacetamide is classified as a hazardous substance that requires careful handling to

avoid adverse health effects. The primary hazards associated with this chemical are skin, eye,

and respiratory irritation.[1][2]

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]

Respiratory Irritation H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to minimize exposure

when handling 2-Hydroxyacetamide.
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Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.[3]

To protect eyes from splashes

and solid particles.[3]

Skin Protection

- Chemically resistant gloves

(e.g., nitrile). - Laboratory coat

or disposable gown.[3]

To prevent skin contact and

contamination of personal

clothing.[3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used when handling the

powder outside of a fume hood

or if dust is generated.[3]

Foot Protection Closed-toe shoes.[3] To protect feet from spills.[3]

Operational Workflow: From Preparation to Disposal
Following a strict operational workflow is critical for minimizing exposure and ensuring a safe

laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form to avoid dust formation.[4]

Ensure that a safety shower and an eyewash station are readily accessible.[4]

2. Handling and Use:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing in dust, fumes, gas, mist, vapors, or spray.[1][5]

Wash hands thoroughly after handling the substance.[1][5]

Keep the container tightly closed when not in use.[1]

3. Storage:
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Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly sealed.[4]

Store locked up.[1]

4. Disposal:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[1]

Do not allow the product to enter drains.[1]
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Caption: A step-by-step workflow for the safe handling of 2-Hydroxyacetamide.
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Immediate and appropriate action is crucial in the event of an emergency involving 2-
Hydroxyacetamide.

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the further spread of the spill.[4] For solid spills, sweep up the material and

place it into a suitable, closed container for disposal, avoiding dust formation.[1] For liquid

spills, absorb with an inert material.[4]

Decontaminate: Clean the spill area thoroughly.

Dispose: All cleanup materials must be collected and disposed of as hazardous waste.[6]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin

irritation occurs, get medical help.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.[5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[7]

Disposal Plan
Proper disposal of 2-Hydroxyacetamide and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Labeling:

Solid Waste: Collect all solid waste, including contaminated PPE and weighing papers, in a

designated, puncture-resistant container lined with a heavy-duty plastic bag.[6]

Liquid Waste: Collect liquid waste in a compatible, sealed container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "2-Hydroxyacetamide".[6]

Storage and Disposal:
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Segregation: Store the hazardous waste container in a designated satellite accumulation

area, away from incompatible materials.[6]

Pickup: Arrange for collection by your institution's licensed hazardous waste management

service.[6] Do not dispose of this chemical down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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